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Compound of Interest

Compound Name: cis-KIN-8194

Cat. No.: B8773705 Get Quote

Essential Safety and Handling Guide for cis-KIN-
8194
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling cis-KIN-8194. As a potent, dual inhibitor of Hematopoietic

Cell Kinase (HCK) and Bruton's Tyrosine Kinase (BTK), this compound requires stringent

handling procedures to ensure personnel safety and experimental integrity.[1][2][3] Adherence

to these guidelines is crucial to minimize exposure risk.

Disclaimer: A specific Safety Data Sheet (SDS) for cis-KIN-8194 is not publicly available. The

following recommendations are based on best practices for handling potent, hazardous kinase

inhibitors and should be supplemented by a thorough risk assessment by the user's institution.

[4][5]

Hazard Identification and Personal Protective Equipment
(PPE)
The primary routes of exposure to compounds like cis-KIN-8194 are inhalation of powder,

dermal contact, and accidental ingestion.[4] Therefore, a comprehensive PPE protocol is

mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling cis-KIN-8194
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove cuff

should extend over

the gown sleeve.[4]

Prevents skin

absorption. Double

gloving provides an

extra layer of

protection, and the

outer glove can be

immediately removed

if contaminated.[4]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of low-

permeability fabric

(e.g., polyethylene-

coated).[4]

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use or if

contaminated.[4]

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling the

powder or solutions.

[4]

Protects against

splashes and

aerosolized particles

from entering the eyes

or face.[4]

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.[4]

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., chemical fume

hood, biological safety

cabinet) to prevent

inhalation.[4]
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Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.[4]

Prevents the spread

of contamination

outside of the

designated work area.

[4]

Operational and Disposal Plans
Handling and Storage
Proper handling and storage are critical to maintaining the integrity of cis-KIN-8194 and

ensuring laboratory safety.

Engineering Controls: All work with the solid compound or concentrated solutions should be

conducted in a certified chemical fume hood or a biological safety cabinet to minimize

inhalation exposure.[6]

Storage: Keep the container tightly sealed and store it in a cool, well-ventilated area.[6][7]

For long-term stability, consult the manufacturer's recommendations, which often suggest

storage at -20°C for powder and -80°C for solutions in DMSO.[6]

General Practices: Avoid contact with skin and eyes.[6][7] Prevent the formation of dust and

aerosols.[6] Do not eat, drink, or smoke in the handling area.

Spill Management
In the event of a spill, a clear and immediate response is necessary to contain the area and

prevent exposure.

Evacuate and Secure: Immediately alert others in the area and evacuate. Restrict access to

the contaminated zone.

Don Appropriate PPE: Before cleaning, don all the PPE listed in Table 1.

Contain the Spill: For liquid spills, cover with an absorbent material (e.g., chemotherapy spill

pads or vermiculite). For solid spills, gently cover with a damp paper towel to avoid raising

dust.
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Clean the Area: Carefully collect all contaminated materials using appropriate tools (e.g.,

forceps, dustpan). Clean the spill area with a suitable deactivating agent (if known) or soap

and water, followed by a rinse.

Dispose of Waste: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan
All materials that come into contact with cis-KIN-8194 are considered hazardous waste and

must be disposed of according to institutional and local regulations.

Table 2: Disposal Guidelines for cis-KIN-8194 Contaminated Waste

Waste Type Examples Disposal Container
Final Disposal
Method

Solid Hazardous

Waste

Gloves, gown, shoe

covers, absorbent

liners, weigh boats,

pipette tips, empty

vials.[4]

Designated, sealed,

and labeled

hazardous waste

container (e.g., yellow

chemotherapy waste

bin).[4]

High-temperature

incineration by a

certified hazardous

waste management

company.[4]

Liquid Hazardous

Waste

Unused or expired

stock solutions,

contaminated

solvents.[4]

Labeled, leak-proof

hazardous liquid

waste container.[4]

DO NOT pour down

the drain.

Incineration by a

certified hazardous

waste management

company.[4]

Sharps Hazardous

Waste

Needles and syringes

used for in vivo

studies.[4]

Puncture-proof,

labeled sharps

container designated

for hazardous waste.

[4]

Autoclaving followed

by incineration or as

per institutional

protocol for hazardous

sharps.[4]

Experimental Protocols and Data
Quantitative Data Summary
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KIN-8194 is a highly potent dual inhibitor of HCK and BTK.[8]

Table 3: In Vitro Inhibitory Activity of KIN-8194

Target Kinase IC₅₀ Value (nM) Reference

HCK <0.495 [8]

BTK 0.915 [8]

General Protocol: Preparation of a Stock Solution
This protocol outlines a general procedure for preparing a stock solution of cis-KIN-8194. All

steps must be performed in a chemical fume hood while wearing the appropriate PPE.

Pre-Weighing Preparation: Place all necessary equipment (e.g., analytical balance, weigh

paper, spatula, microcentrifuge tubes, solvent) inside the chemical fume hood.

Tare the Balance: Tare the analytical balance with the weigh paper.

Weigh the Compound: Carefully weigh the desired amount of cis-KIN-8194 powder.

Transfer to Vial: Transfer the powder to an appropriately labeled vial.

Add Solvent: Add the required volume of solvent (e.g., DMSO) to the vial to achieve the

desired stock concentration.

Dissolve: Cap the vial securely and vortex until the compound is fully dissolved. Gentle

warming or sonication may be required.

Storage: Store the stock solution at the recommended temperature (typically -80°C) in a

clearly labeled, sealed container.

Visualizations
Signaling Pathway Inhibition
cis-KIN-8194 is a dual inhibitor of HCK and BTK, which are key kinases in pro-survival

signaling pathways in certain B-cell malignancies.[3][9] Activating mutations in MYD88 can lead
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to HCK-mediated activation of BTK, promoting malignant cell growth.[3] KIN-8194 blocks this

signaling cascade.[8][9]
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Click to download full resolution via product page

Caption: Inhibition of the HCK/BTK signaling pathway by cis-KIN-8194.

Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling and preparation of cis-
KIN-8194 stock solutions.
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Caption: Workflow for safe handling and stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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